5-isopropenyl-1H-pyrrolo[2,3-b]pyridine

• CAS No.: 918523-64-5
• Molecular Formula: C10H10N2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: 5-prop-1-en-2-yl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C10H10N2/c1-7(2)9-5-8-3-4-11-10(8)12-6-9/h3-6H,1H2,2H3,(H,11,12)
• InChI Key: KELCKSADPTZELD-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CN=C2C(=C1)C=CN2

Description

5-isopropenyl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-(1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridin-5-yl)-propan-2-ol (9, 0.500 g, 1.5 mmol) in acetonitrile (10.0 mL) were added triethylsilane (1.00 mL, 6.3 mmol) and trifluoroacetic acid (0.50 mL, 6.5 mmol) under an atmosphere of nitrogen. The reaction was refluxed for 3 hours, then cooled down to room temperature. The reaction was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 50% ethyl acetate in hexane to give the compound (10, 0.200 g, 84%). MS (ESI) [M+H+]+=159.